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Compound of Interest

methyl 5-nitro-1H-indazole-7-
Compound Name:
carboxylate

cat. No.: B1270063

An In-Depth Technical Guide to the Chemical Properties of Methyl 5-nitro-1H-indazole-7-
carboxylate

Introduction

Methyl 5-nitro-1H-indazole-7-carboxylate is a heterocyclic organic compound featuring an
indazole core structure. This molecule is of significant interest to researchers and drug
development professionals due to its role as a versatile synthetic intermediate.[1] The presence
of a nitro group enhances its chemical reactivity, making it a valuable building block for the
synthesis of more complex, biologically active molecules.[1] This guide provides a
comprehensive overview of its chemical properties, a generalized synthetic approach, and its
applications, collating available data for scientific and research purposes.

Chemical and Physical Properties

The fundamental chemical and physical properties of methyl 5-nitro-1H-indazole-7-
carboxylate are summarized below. These properties are crucial for its handling,
characterization, and application in synthetic chemistry.
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Property Value Reference
CAS Number 632291-85-1 [11[2][3]
Molecular Formula CoH7N30a4 [1][3]
Molecular Weight 221.17 g/mol [11[2]
Appearance Yellow to beige solid [1]

Boiling Point 443.2°C at 760 mmHg [2]

Density 1.527 g/cm3 [2]
Refractive Index 1.683 [2]

Storage Conditions Store at 0-8°C [1]

Purity > 95% (HPLC) [1]

Spectroscopic Profile

Detailed experimental spectroscopic data such as *H NMR, 3C NMR, IR, and mass
spectrometry for methyl 5-nitro-1H-indazole-7-carboxylate are not available in the reviewed
literature. However, analytical data including NMR, HPLC, and LC-MS are often available from
commercial suppliers upon request.[4] Characterization of this compound would typically
involve these standard analytical techniques to confirm its structure and purity.

Synthesis and Reactivity

Methyl 5-nitro-1H-indazole-7-carboxylate is primarily utilized as an intermediate in multi-step
synthetic pathways. The indazole core is a key pharmacophore in many kinase inhibitors, and
functionalized indazoles are crucial for developing new therapeutic agents.

While a specific, detailed experimental protocol for the synthesis of methyl 5-nitro-1H-
indazole-7-carboxylate was not found in the search results, a generalized workflow can be
proposed based on standard organic chemistry transformations. A common route would involve
the synthesis of the parent carboxylic acid followed by esterification.
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Suitable Precursor
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Caption: Generalized synthetic workflow for methyl 5-nitro-1H-indazole-7-carboxylate.

Generalized Experimental Protocol: Esterification

The following is a generalized protocol for the esterification of a carboxylic acid to its
corresponding methyl ester, a plausible final step in the synthesis of the title compound.

» Dissolution: Dissolve the precursor, 5-nitro-1H-indazole-7-carboxylic acid, in an excess of
methanol.

o Catalysis: Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid) to the
solution dropwise at a reduced temperature (e.g., 0-10°C).

o Reaction: Reflux the reaction mixture for several hours (typically 4-8 hours), monitoring the
progress by an appropriate method such as Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into
crushed ice or cold water.

« |solation: The resulting precipitate (the methyl ester product) is collected by filtration.

 Purification: Wash the crude product with water to remove any remaining acid. Further
purification can be achieved by recrystallization from a suitable solvent, such as ethanol, to
yield the final product.

Applications in Research and Development

Methyl 5-nitro-1H-indazole-7-carboxylate serves as a key intermediate in the synthesis of
various high-value molecules for different industries.[1] Its structural features make it
particularly suitable for creating novel compounds in pharmaceutical and agricultural sectors.
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Caption: Key application areas of methyl 5-nitro-1H-indazole-7-carboxylate.

o Pharmaceutical Development: The compound is a valuable intermediate for synthesizing
bioactive molecules for novel therapeutic agents.[1] Its derivatives are being explored in
oncology and anti-inflammatory research.[1] It is also used to create pharmaceuticals
targeting neurological disorders by modulating specific biological pathways.[1]

» Agricultural Chemistry: It is employed in the formulation of advanced agrochemicals, where it
can be used to enhance the efficacy of pesticides and herbicides, contributing to improved
crop yields.[1]

e Analytical Chemistry: In some contexts, it can serve as a reference standard for the
calibration of analytical instruments.[1]

Conclusion

Methyl 5-nitro-1H-indazole-7-carboxylate is a chemical compound with well-defined physical
properties and significant potential as a synthetic intermediate. Its enhanced reactivity,
attributed to the nitro functional group, makes it a valuable precursor in the fields of medicinal
and agricultural chemistry. While detailed public spectroscopic and synthetic data are limited,
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its commercial availability and documented applications underscore its importance for
researchers and scientists in the development of new bioactive compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

